Cas no 524713-42-6 (5-(Benzyloxy)-2-bromo-4-methoxyphenol)

• Product Name: 5-(Benzyloxy)-2-bromo-4-methoxyphenol
• CAS No: 524713-42-6
• MF: C₁₄H₁₃BrO₃
• MW: 309.155223608017
• CID: 936947
• PubChem ID: 11088157
• Update Time: 2025-08-04

5-(Benzyloxy)-2-bromo-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(Benzyloxy)-2-bromo-4-methoxyphenol
• 2-bromo-4-methoxy-5-phenylmethoxyphenol
• 4-BENZYLOXY-2-HYDROXY-5-METHOXYBROMOBENZENE
• ZKKBDJHAEFPFSX-UHFFFAOYSA-N
• SCHEMBL1319246
• AKOS022173156
• 5-Benzyloxy-2-bromo-4-methoxyphenol
• AB29696
• DTXSID40454806
• A1-00587
• 524713-42-6

• Inchi： 1S/C14H13BrO3/c1-17-13-7-11(15)12(16)8-14(13)18-9-10-5-3-2-4-6-10/h2-8,16H,9H2,1H3
• InChI Key： ZKKBDJHAEFPFSX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 308.00500
• Monoisotopic Mass: 308.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 402.0±40.0 °C at 760 mmHg
• Flash Point: 196.9±27.3 °C
• PSA: 38.69000
• LogP: 3.74230
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(Benzyloxy)-2-bromo-4-methoxyphenol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(Benzyloxy)-2-bromo-4-methoxyphenol

Introduction to 5-(Benzyloxy)-2-bromo-4-methoxyphenol (CAS No. 524713-42-6) and Its Emerging Applications in Chemical Biology

5-(Benzyloxy)-2-bromo-4-methoxyphenol, identified by the chemical abstracts service number 524713-42-6, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This phenolic derivative, characterized by the presence of a benzyloxy group at the para position relative to a bromo substituent and a methoxy group at the ortho position, exhibits a combination of electronic and steric properties that make it a promising candidate for various biological assays and drug discovery initiatives.

The molecular architecture of 5-(Benzyloxy)-2-bromo-4-methoxyphenol (CAS No. 524713-42-6) positions it as a versatile scaffold for medicinal chemists. The bromo atom, being electron-withdrawing, influences the electron density distribution across the aromatic ring, while the benzyloxy and methoxy groups introduce hydrophobicity and potential hydrogen bonding capabilities. Such features are often exploited in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focusing on phenolic compounds due to their broad spectrum of biological activities. The structural motif of 5-(Benzyloxy)-2-bromo-4-methoxyphenol (CAS No. 524713-42-6) aligns well with this trend, as it possesses key pharmacological attributes that have been associated with therapeutic efficacy. For instance, studies have demonstrated that phenols bearing halogen substituents can act as potent scaffolds for developing antimicrobial and anticancer agents.

One of the most compelling aspects of 5-(Benzyloxy)-2-bromo-4-methoxyphenol (CAS No. 524713-42-6) is its potential as a building block for further derivatization. The presence of reactive sites such as the hydroxyl group in the benzyloxy moiety allows for facile functionalization via cross-coupling reactions, enabling chemists to generate libraries of analogs with tailored biological properties. This modularity has been leveraged in high-throughput screening campaigns to identify novel bioactive molecules.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 5-(Benzyloxy)-2-bromo-4-methoxyphenol (CAS No. 524713-42-6). Molecular docking studies have revealed that this compound can interact with specific protein targets through both hydrophobic and polar interactions, suggesting its potential as an allosteric modulator or competitive inhibitor. These insights have guided experimental efforts toward optimizing its binding affinity and selectivity.

The synthesis of 5-(Benzyloxy)-2-bromo-4-methoxyphenol (CAS No. 524713-42-6) involves well-established organic transformations, including bromination, methylation, and benzyl ether formation. These steps highlight the compound's synthetic accessibility, which is crucial for large-scale production and structural diversification. The robustness of its synthetic route ensures that researchers can reliably obtain high-purity material for downstream applications.

In the context of drug discovery, 5-(Benzyloxy)-2-bromo-4-methoxyphenol (CAS No. 524713-42-6) has been explored as a precursor for kinase inhibitors, given its ability to mimic ATP-binding motifs through its phenolic core and substituents. Preliminary data indicate that derivatives of this compound exhibit inhibitory activity against certain kinases implicated in cancer progression, warranting further investigation into their mechanistic roles and therapeutic potential.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds like 5-(Benzyloxy)-2-bromo-4-methoxyphenol (CAS No. 524713-42-6) in addressing unmet medical needs. By serving as a scaffold for innovation, this molecule exemplifies how small organic compounds can be engineered to modulate complex biological systems. As research continues to uncover new applications for phenolic derivatives, compounds such as this one are poised to play a pivotal role in next-generation therapeutics.

From an academic perspective, the study of 5-(Benzyloxy)-2-bromo-4-methoxyphenol (CAS No. 524713-42-6) contributes to our fundamental understanding of structure-function relationships in chemical biology. Its unique combination of substituents provides insights into how molecular features influence biological activity, informing both synthetic strategies and drug design principles. This knowledge is essential for advancing our ability to develop targeted interventions against diseases.

Looking ahead, the future prospects for compounds like 5-(Benzyloxy)-2-bromo-4-methoxyphenol (CAS No. 524713-42-6) are promising, particularly as technologies for molecular analysis continue to evolve. High-resolution structural determination techniques combined with advanced computational methods will enable researchers to refine their understanding of how these molecules interact with biological targets at an atomic level. Such detailed mechanistic insights are critical for optimizing drug candidates throughout the development pipeline.

In summary, 5-(Benzyloxy)-2-bromo-4-methoxyphenol (CAS No. 524713-42-6) represents a significant asset in the chemical biology toolbox due to its structural versatility and functional potential. Its role as a precursor for bioactive molecules underscores its importance in both academic research and industrial drug discovery efforts aimed at addressing complex diseases.